Cas no 1211580-93-6 (1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine)

• Product Name: 1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine
• CAS No: 1211580-93-6
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5196817
• PubChem ID: 82503053
• Update Time: 2023-11-24

1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(tert-Butyl)-3-methyl-1H-pyrazol-4-yl)methanamine
• (1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine
• C-(1-tert-Butyl-3-methyl-1H-pyrazol-4-yl)-methylamine
• 1H-Pyrazole-4-methanamine, 1-(1,1-dimethylethyl)-3-methyl-
• 1-(1-tert-butyl-3-methyl-1H-pyrazol-4-yl)methanamine

• Inchi： 1S/C9H17N3/c1-7-8(5-10)6-12(11-7)9(2,3)4/h6H,5,10H2,1-4H3
• InChI Key： RJISRATUPSATGS-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)C(C)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 167.142
• Monoisotopic Mass: 167.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines